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Compound of Interest

Compound Name: Tri-valine

Cat. No.: B2429625

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides essential, immediate safety and
logistical information for handling valine compounds, including operational and disposal plans.
The following procedural, step-by-step guidance is designed to directly answer specific
operational questions and build trust by providing value beyond the product itself.

Personal Protective Equipment (PPE)

When handling valine compounds, which are typically white, odorless, crystalline powders,
adherence to standard laboratory safety protocols is crucial. While generally considered non-
hazardous, unpredictable reactions are always a possibility.[1] The recommended personal
protective equipment is detailed below.
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PPE Category

Item

Specification

Eye/Face Protection

Safety glasses or goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[2]

Hand Protection

Impervious gloves

Handle with gloves.[3]

Skin and Body Protection

Lab coat, overalls, safety

shoes

Wear appropriate personal
protective clothing to avoid
skin contact.[3][4]

Respiratory Protection

Dust mask/particulate

respirator

Required when dusts are
generated. Recommendations
are based on standards like
DIN EN 143 and DIN 14387.[3]

Health Hazard Information

Valine is an essential amino acid and is not classified as a hazardous substance.[5] However, it

may cause mechanical irritation to the eyes, skin, and respiratory system.[3] Ingestion of large

amounts may cause nausea and vomiting.[3]

First Aid Measures:

 Inhalation: If dust is inhaled, move the person to fresh air. If respiratory symptoms persist,

seek medical advice.[3]

» Skin Contact: Wash the affected area with plenty of soap and water.[3]

o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding

eyelids open.[3] If irritation persists, get medical attention.[3]

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. If feeling unwell, seek medical

advice.[3]

Quantitative Data Summary
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The following table summarizes key quantitative data for L-Valine.

Property Value Source
Melting Point 315 °C /599 °F [2]
Specific Gravity 1.230 [2]
Oral LD50 (Rat) >2,000 mg/kg bw [3]
Inhalation LC50 (Rat) >5,260 mg/m3 air (4 h) [3]
Aquatic Toxicity LC50 (Fish) >10 g/L (96 h) [3]

Aquatic Toxicity EC50

(oaphnia) >10 g/L (24 h) 2]

Standard Operating Procedure for Handling Valine

This procedure outlines the steps for safely handling valine compounds in a laboratory setting.
1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the work area.[4]

e Minimize dust generation and accumulation.[3]

» Keep away from heat and sources of ignition.[3]

e Have an emergency eyewash station and safety shower readily accessible.

2. Donning Personal Protective Equipment (PPE):

» Before handling the compound, put on the required PPE as specified in the table above: lab
coat, safety glasses, and gloves.

e If there is a risk of dust generation, a dust mask or respirator should be worn.

w

. Handling the Compound:
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Avoid contact with eyes, skin, and clothing.[3][6]
Avoid breathing dust.[3]
Use only in well-ventilated areas.[4]
Wash hands thoroughly after handling.[1][4]
. Storage:
Store in a dry, cool, and well-ventilated place.[2]
Keep the container tightly closed.[2]
Store with acids, anhydrides, and peracids.[1]
Incompatible with strong oxidizing agents.[2][3]
. Accidental Release Measures:
In case of a spill, isolate the area and keep unauthorized personnel away.[3]
Wipe up the spill, place it in a sealed bag or container for disposal.[1]
Avoid generating dust.
Wash the spill site after the material pickup is complete.[1]
Prevent the spilled material from entering drains and waterways.[3][6]
. Disposal Plan:

Dispose of contents and container in accordance with local, regional, and national
regulations.[3]

The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[3]

Containers can be triple-rinsed and offered for recycling or reconditioning.[3]
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Workflow for Safe Handling of Valine Compounds

Caption: Workflow for the safe handling of valine from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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